Cas no 2228812-44-8 (4-(1-methyl-1H-imidazol-4-yl)methylpiperidin-4-ol)

• Product Name: 4-(1-methyl-1H-imidazol-4-yl)methylpiperidin-4-ol
• CAS No: 2228812-44-8
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6129309
• PubChem ID: 165763311
• Update Time: 2025-06-16

4-(1-methyl-1H-imidazol-4-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-imidazol-4-yl)methylpiperidin-4-ol
• 4-[(1-methyl-1H-imidazol-4-yl)methyl]piperidin-4-ol
• EN300-1788315
• 2228812-44-8

• Inchi： 1S/C10H17N3O/c1-13-7-9(12-8-13)6-10(14)2-4-11-5-3-10/h7-8,11,14H,2-6H2,1H3
• InChI Key： SYJBXGLJXVWEPN-UHFFFAOYSA-N
• SMILES： OC1(CC2=CN(C)C=N2)CCNCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 50.1Ų

Additional information on 4-(1-methyl-1H-imidazol-4-yl)methylpiperidin-4-ol

Chemical Profile of 4-(1-methyl-1H-imidazol-4-yl)methylpiperidin-4-ol (CAS No: 2228812-44-8)

4-(1-methyl-1H-imidazol-4-yl)methylpiperidin-4-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2228812-44-8, belongs to a class of heterocyclic derivatives that have garnered considerable attention in recent years due to their diverse pharmacological properties. The molecular framework of this compound integrates a piperidine ring with a substituted imidazole moiety, which is a common motif in drug design, particularly for modulating receptor interactions and enhancing bioavailability.

The synthesis and characterization of 4-(1-methyl-1H-imidazol-4-yl)methylpiperidin-4-ol involve meticulous chemical methodologies that ensure high purity and yield. The presence of the 1-methyl-1H-imidazol-4-yl substituent introduces unique electronic and steric properties to the molecule, which can be exploited to fine-tune its interactions with biological targets. This substitution pattern is particularly relevant in the development of central nervous system (CNS) drugs, where imidazole derivatives often serve as key pharmacophores.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanistic pathways of such compounds with remarkable accuracy. The integration of molecular docking studies with experimental validation has been pivotal in understanding how 4-(1-methyl-1H-imidazol-4-yl)methylpiperidin-4-ol interacts with its intended targets. For instance, studies have shown that the compound exhibits potential as an allosteric modulator of certain neurotransmitter receptors, which could have implications in treating neurological disorders.

In the context of medicinal chemistry, the piperidine ring in 4-(1-methyl-1H-imidazol-4-yl)methylpiperidin-4-ol contributes to its solubility and metabolic stability, making it a promising candidate for further development. The compound’s ability to cross the blood-brain barrier has also been a focus of interest, as this property is crucial for many CNS therapeutic agents. Preliminary pharmacokinetic studies suggest that this derivative demonstrates favorable pharmacokinetic profiles, including appropriate absorption, distribution, metabolism, and excretion (ADME) characteristics.

The role of 1-methyl-1H-imidazol-4-yl groups in enhancing binding affinity has been well-documented in literature. This moiety can form hydrogen bonds and π-stacking interactions with biological targets, thereby increasing the compound’s efficacy. In particular, derivatives featuring this group have shown promise in inhibiting enzymes involved in inflammatory pathways, making them potential candidates for anti-inflammatory therapies. The structural flexibility offered by the piperidine ring further allows for conformational adjustments that optimize binding interactions.

Current research is exploring the therapeutic potential of 4-(1-methyl-1H-imidazol-4-yl)methylpiperidin-4-ol in various disease models. For example, studies indicate that this compound may exhibit neuroprotective effects by modulating oxidative stress and neuroinflammation pathways. Additionally, its interaction with ion channels has been investigated, suggesting possible applications in managing conditions related to aberrant neuronal excitability. These findings underscore the compound’s versatility and highlight its significance as a scaffold for developing novel therapeutics.

The synthetic route to 4-(1-methyl-1H-imidazol-4-yl)methylpiperidin-4-ol involves multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as flow chemistry have been employed to improve scalability and reproducibility. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is critical for pharmaceutical applications where stereochemistry can significantly impact efficacy and safety.

Electrochemical and spectroscopic methods have been instrumental in elucidating the electronic properties of this compound. Techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed insights into its molecular structure and dynamics. These analytical tools are essential for confirming the identity and purity of synthetic intermediates and final products.

The pharmacological evaluation of 4-(1-methyl-1H-imidazol-4-ylmethylpiperidin)-4iol has revealed intriguing interactions with various biological targets. For instance, preclinical studies suggest that it may interfere with signaling pathways associated with cancer cell proliferation. The compound’s ability to modulate these pathways without significant off-target effects makes it an attractive candidate for further investigation. Additionally, its potential role in regulating immune responses has been explored, indicating its relevance in immunomodulatory therapies.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 4-(1-methyl-lH-imidazol-l -yI)methyIpipen-dln-l -oI (CAS No: 22288l2-I44-l8). These computational approaches enable high-throughput screening of vast chemical libraries, identifying molecules with optimal pharmacokinetic profiles and target interactions. Such innovations are transforming pharmaceutical development by reducing time-to-market while maintaining high standards of safety and efficacy.

The future prospects for l -(methyl-l H -imidazoI -r )m ethylpi perldln -r -oI (CAS No: 22288l2-I44-I8) are promising, with ongoing studies aimed at optimizing its pharmacological properties through structure-based drug design. Collaborative efforts between academic researchers and industry scientists are crucial for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, the full therapeutic potential of this compound is expected to be realized.